Cas no 1551360-20-3 (3-[5-amino-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]butan-1-ol)

• Product Name: 3-[5-amino-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]butan-1-ol
• CAS No: 1551360-20-3
• MF: C₁₂H₁₄F₃N₃O
• MW: 273.254272937775
• CID: 4605574
• Update Time: 2025-06-10

3-[5-amino-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-propanol, 5-amino-γ-methyl-2-(trifluoromethyl)-
• 3-[5-amino-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]butan-1-ol

• Inchi： 1S/C12H14F3N3O/c1-7(4-5-19)18-10-3-2-8(16)6-9(10)17-11(18)12(13,14)15/h2-3,6-7,19H,4-5,16H2,1H3
• InChI Key： MBPXXENMXMNZPW-UHFFFAOYSA-N
• SMILES： C(N1C(=NC2=CC(N)=CC=C12)C(F)(F)F)(C)CCO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 3-[5-amino-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]butan-1-ol

3-[5-Amino-2-(Trifluoromethyl)-1H-1,3-Benzodiazol-1-yl]butan-1-ol (CAS No. 1551360-20-3): An Emerging Compound in Medicinal Chemistry

3-[5-Amino-2-(Trifluoromethyl)-1H-1,3-Benzodiazol-1-yl]butan-1-ol, also known by its CAS number 1551360-20-3, is a promising compound in the field of medicinal chemistry. This compound is characterized by its unique structural features, including a benzodiazole core and a trifluoromethyl group, which contribute to its potential therapeutic applications. Recent research has highlighted its role in various biological processes, making it an interesting subject for further investigation.

The benzodiazole core is a well-known scaffold in medicinal chemistry, often associated with compounds that exhibit central nervous system (CNS) activity. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are crucial properties for drug development. The amino group at the 5-position of the benzodiazole ring adds further complexity and reactivity to the compound, potentially influencing its pharmacological profile.

Recent studies have explored the potential of 3-[5-amino-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]butan-1-ol as a modulator of various biological targets. One notable area of research is its interaction with GABA receptors, which are key players in the regulation of neuronal excitability. GABA receptors are widely targeted in the development of anxiolytics and sedatives. The unique structure of this compound suggests that it may have a distinct mechanism of action compared to traditional benzodiazepines, potentially offering improved efficacy and reduced side effects.

In addition to its potential as a GABA receptor modulator, 3-[5-amino-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]butan-1-ol has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving multiple pathways and mediators. The compound's ability to modulate these pathways could make it a valuable candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). Preliminary studies have shown that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, which are key factors in chronic inflammation.

The pharmacokinetic properties of 3-[5-amino-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]butan-1-ol have also been studied extensively. Its high lipophilicity allows for good absorption and distribution in tissues, while the presence of the trifluoromethyl group enhances its metabolic stability. This combination of properties makes it an attractive candidate for oral administration, which is often preferred in drug development due to patient compliance and ease of use.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-[5-amino-2-(trifluoromethyl)-1H-1,3-benzodiazol--yl]butan--ol in various therapeutic indications. Early results have been promising, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its long-term safety profile and potential interactions with other medications.

In conclusion, 3-[5-amino--2-(trifluoromethyl)--1H--1,3-benzodiazol--yl]butan--ol (CAS No. 1551360--20--3) represents a promising compound in medicinal chemistry with potential applications in multiple therapeutic areas. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development. As research continues to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases.